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Compound of Interest

Compound Name: Acid green 20

Cat. No.: B3273268

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Green 20, identified by the CAS number 5850-39-5, is a synthetic dye belonging to the
double azo class of compounds.[1] Primarily utilized in the textile and paper industries, its
properties and potential applications are of interest to various scientific disciplines. This
technical guide provides a comprehensive overview of the chemical and physical properties,
synthesis, applications, and safety information for Acid Green 20. While its use in industrial
dyeing is well-documented, its application in biological research and drug development is not
extensively reported in publicly available literature. This document consolidates the available
technical data to serve as a foundational resource for researchers.

Chemical and Physical Properties

Acid Green 20 is a dark green to black powder.[1][2][3] Its chemical structure as a disodium
salt of a complex aromatic sulfonic acid renders it soluble in water.[1][2][3][4][5]

Table 1: Chemical and Physical Properties of Acid Green 20
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Property Value Reference

CAS Number 5850-39-5 [11[3]

C.l. Name Acid Green 20, C.I. 20495 [1][3]

Molecular Formula C22H16N6Na207S2 [1][5]

Molecular Weight 586.51 g/mol [1][5]

Appearance Dark green to black powder [1][2][3]
Soluble in water, slightly

- soluble in ethanol and soluble

Solubility _ . . [11[2][3][4]
fiber element, insoluble in
other organic solvents.

Melting Point >300°C [4]

Table 2: Color Properties in Different Chemical Environments
Condition Observed Color Reference

Aqueous Solution

Dark blue-green

[1](21(3]

Concentrated H2S04

Blue-green

[1](3]

Diluted H2S0O4

Blue precipitate

[1]3]

Concentrated HNO3

Brown solution

[1]3]

10% NaOH Solution

Purple solution

[1](21[3]

Synthesis

The manufacturing of Acid Green 20 involves a multi-step diazotization and coupling process.

Logical Flow of Synthesis

Below is a diagram illustrating the key steps in the synthesis of Acid Green 20.
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Diazotization
(NaNO2, HCl)

Coupling.
(Acidic conditions)

Coupled Product Coupling
(Alkaline conditions)

4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid

Final Coupled Product

Reduction of Nitro Group

Acid Green 20 (Final Product)

Sodium Sulfide/Hydrosulfite

Click to download full resolution via product page

Caption: Synthesis pathway of Acid Green 20.

Spectral and Toxicological Data

Detailed quantitative spectral and toxicological data for Acid Green 20 are not extensively
available in the scientific literature.

Table 3: Spectral Properties
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Parameter Value Reference
UV-Vis Absorption Maxima )
Data not available
(Amax)
Molar Extinction Coefficient () Data not available
Fluorescence Excitation )
] Data not available
Maxima
Fluorescence Emission )
_ Data not available
Maxima
Fluorescence Quantum Yield ]
Data not available
(P)
Table 4: Toxicological and Safety Information
Parameter Information Reference
Acute Toxicity (LD50/LC50) Unlisted [2]

Carcinogenicity

Not listed by ACGIH, IARC,
NIOSH, NTP, or OSHA

[2]

Mutagenicity

Mutagenicity data reported

[2]

Hazards

Harmful if swallowed. May
cause eye, skin, and

respiratory tract irritation.

Possible risks of irreversible

effects.

[2]

Handling Precautions

Wear appropriate protective
eyeglasses, gloves, and
clothing. Use in a well-
ventilated area or with an

approved respirator.

[2]

Experimental Protocols
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While specific protocols for the use of Acid Green 20 in a research laboratory setting are
scarce, this section provides a detailed protocol for its decolorization based on a published
study and a general protocol for dyeing wool.

Protocol for Sonocatalytic Decolorization of Acid Green
20

This protocol is based on the optimization of Acid Green 20 decolorization using ultrasound
and hydrogen peroxide.[2]

Objective: To achieve efficient decolorization of an aqueous solution of Acid Green 20.

Materials:

Acid Green 20

e Hydrogen peroxide (H202) solution (30%)

e Sulfuric acid (H2S04) and Sodium hydroxide (NaOH) for pH adjustment

o Ultrasonic bath or probe with controllable power output

e pH meter

e Spectrophotometer

o Deionized water

Procedure:

o Preparation of Stock Solution: Prepare a stock solution of Acid Green 20 in deionized water.

e pH Adjustment: Adjust the initial pH of the Acid Green 20 solution to approximately 4.85
using H2SOa4 or NaOH.

e Addition of H202: Add hydrogen peroxide to the solution to achieve a final concentration of
approximately 1.94 mM.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3273268?utm_src=pdf-body
https://www.benchchem.com/product/b3273268?utm_src=pdf-body
https://www.benchchem.com/product/b3273268?utm_src=pdf-body
https://www.benchchem.com/product/b3273268?utm_src=pdf-body
https://www.bohrium.com/paper-details/optimization-for-decolorization-of-azo-dye-acid-green-20-by-ultrasound-and-h2o2-using-response-surface-methodology/811837150893965312-2949
https://www.benchchem.com/product/b3273268?utm_src=pdf-body
https://www.benchchem.com/product/b3273268?utm_src=pdf-body
https://www.benchchem.com/product/b3273268?utm_src=pdf-body
https://www.benchchem.com/product/b3273268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3273268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Ultrasonic Irradiation: Submerge the reaction vessel in an ultrasonic bath or place the
ultrasonic probe in the solution. Apply an ultrasonic power density of 1.08 W/mL.

o Reaction Time: Irradiate the solution for a sufficient duration, monitoring the decolorization
progress.

e Analysis: At regular intervals, withdraw aliquots of the solution and measure the absorbance
at the wavelength of maximum absorption (Amax) for Acid Green 20 using a
spectrophotometer to determine the extent of decolorization.

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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